Cas no 14110-40-8 (Cyclobutane-1,2,3,4-tetrol)

• Product Name: Cyclobutane-1,2,3,4-tetrol
• CAS No: 14110-40-8
• MF: C₄H₈O₄
• MW: 120.103921890259
• CID: 2657857
• Update Time: 2023-08-06

Cyclobutane-1,2,3,4-tetrol Chemical and Physical Properties

Names and Identifiers

• 1α,2α,3α,4α-Cyclobutanetetrol
• 1alpha,2alpha,3alpha,4alpha-Cyclobutanetetrol
• Cyclobutane-1,2,3,4-tetrol

• Inchi： 1S/C4H8O4/c5-1-2(6)4(8)3(1)7/h1-8H
• InChI Key： HXFDFZSGILIIMP-UHFFFAOYSA-N
• SMILES： OC1C(C(C1O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62
• Topological Polar Surface Area: 80.9